Cas no 1378817-78-7 (Acetamide, N-(2-formyl-6-methylphenyl)-)

• Product Name: Acetamide, N-(2-formyl-6-methylphenyl)-
• CAS No: 1378817-78-7
• Molecular Formula: C₁₀H₁₁NO₂
• Molecular Weight: 177.199842691422
• CID: 5913372
• PubChem ID: 84767319

Acetamide, N-(2-formyl-6-methylphenyl)- Properties

Names and Identifiers

• N-(2-FORMYL-6-METHYL-PHENYL)-ACETAMIDE
• 1378817-78-7
• N-(2-formyl-6-methylphenyl)acetamide
• EN300-739647
• Acetamide, N-(2-formyl-6-methylphenyl)-

• InChIKey： VMEQIYYLWBXAEA-UHFFFAOYSA-N
• Inchi： 1S/C10H11NO2/c1-7-4-3-5-9(6-12)10(7)11-8(2)13/h3-6H,1-2H3,(H,11,13)
• SMILES： C(NC1=C(C)C=CC=C1C=O)(=O)C

Computed Properties

• Exact Mass: 177.078978594g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 177.078978594g/mol
• Heavy Atom Count: 13
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Boiling Point: 351.7±30.0 °C(Predicted)
• pka: 14.62±0.70(Predicted)
• Density: 1.177±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides